Rhamnose
Rhamnose
L-rhamnopyranose is an L-rhamnose in cyclic pyranose form. It is an enantiomer of a D-rhamnopyranose.
Rhamnose, also known as L-rha or 6-deoxymannose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. Rhamnose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Rhamnose has been primarily detected in feces. Within the cell, rhamnose is primarily located in the cytoplasm.
A methylpentose whose L- isomer is found naturally in many plant glycosides and some gram-negative bacterial lipopolysaccharides.
Rhamnose, also known as L-rha or 6-deoxymannose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. Rhamnose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Rhamnose has been primarily detected in feces. Within the cell, rhamnose is primarily located in the cytoplasm.
A methylpentose whose L- isomer is found naturally in many plant glycosides and some gram-negative bacterial lipopolysaccharides.
Brand Name:
Vulcanchem
CAS No.:
10485-94-6
VCID:
VC0225776
InChI:
InChI=1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5+,6?/m0/s1
SMILES:
CC1C(C(C(C(O1)O)O)O)O
Molecular Formula:
C6H12O5
Molecular Weight:
164.16 g/mol
Rhamnose
CAS No.: 10485-94-6
Main Products
VCID: VC0225776
Molecular Formula: C6H12O5
Molecular Weight: 164.16 g/mol
CAS No. | 10485-94-6 |
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Product Name | Rhamnose |
Molecular Formula | C6H12O5 |
Molecular Weight | 164.16 g/mol |
IUPAC Name | (3R,4R,5R,6S)-6-methyloxane-2,3,4,5-tetrol |
Standard InChI | InChI=1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5+,6?/m0/s1 |
Standard InChIKey | SHZGCJCMOBCMKK-JFNONXLTSA-N |
Isomeric SMILES | C[C@H]1[C@@H]([C@H]([C@H](C(O1)O)O)O)O |
SMILES | CC1C(C(C(C(O1)O)O)O)O |
Canonical SMILES | CC1C(C(C(C(O1)O)O)O)O |
Melting Point | 122°C |
Physical Description | Solid |
Description | L-rhamnopyranose is an L-rhamnose in cyclic pyranose form. It is an enantiomer of a D-rhamnopyranose. Rhamnose, also known as L-rha or 6-deoxymannose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. Rhamnose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Rhamnose has been primarily detected in feces. Within the cell, rhamnose is primarily located in the cytoplasm. A methylpentose whose L- isomer is found naturally in many plant glycosides and some gram-negative bacterial lipopolysaccharides. |
Synonyms | Deoxymannose Rhamnose Rhamnose, L Isomer Rhamnose, L-Isome |
PubChem Compound | 25310 |
Last Modified | Nov 11 2021 |
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